An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Pyriofenone-d9
An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Pyriofenone-d9
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of Pyriofenone-d9, a deuterated isotopologue of the fungicide Pyriofenone (B131606). This document details the synthetic pathway, experimental protocols, and methods for assessing isotopic purity, tailored for an audience of researchers, scientists, and professionals in drug development. The inclusion of nine deuterium (B1214612) atoms in the Pyriofenone structure makes it an ideal internal standard for quantitative mass spectrometry-based assays, aiding in metabolism studies and residue analysis.
Overview of Pyriofenone and the Rationale for Deuterium Labeling
Pyriofenone is a fungicide that is effective against powdery mildew on various crops.[1][2] Its mode of action is understood to be through the disruption of actin cytoskeleton organization in fungi. For quantitative bioanalysis, such as in pharmacokinetic and metabolism studies, stable isotope-labeled internal standards are crucial for achieving accurate and precise results.[3] Pyriofenone-d9, with its nine deuterium atoms, offers a significant mass shift from the unlabeled compound, minimizing isotopic overlap and ensuring reliable quantification in complex biological matrices. The most logical and common placement for these nine deuterium atoms is on the three methoxy (B1213986) groups of the 3,4,5-trimethoxytoluene (B53474) moiety, a key precursor in its synthesis.
Synthetic Pathway of Pyriofenone-d9
The synthesis of Pyriofenone-d9 is a multi-step process that involves the preparation of two key precursors: 5-chloro-2-methoxy-4-methylnicotinoyl chloride and 3,4,5-tris(trideuteromethoxy)toluene. These intermediates are then combined in a Friedel-Crafts acylation reaction to yield the final product.
The overall synthetic scheme can be visualized as follows:
Caption: Synthetic pathway for Pyriofenone-d9.
Synthesis of 5-Chloro-2-methoxy-4-methylnicotinoyl chloride
The synthesis of the pyridine-containing precursor begins with methyl 2-chloro-4-methylnicotinate.
Step 1: Methoxylation and Chlorination A nucleophilic aromatic substitution (SNAr) reaction is performed to introduce a methoxy group, followed by selective chlorination of the pyridine ring.
Step 2: Hydrolysis The resulting methyl ester is hydrolyzed to the corresponding carboxylic acid using a base such as sodium hydroxide.
Step 3: Acyl Chloride Formation The carboxylic acid is then converted to the more reactive acyl chloride using a chlorinating agent like thionyl chloride (SOCl₂).
Synthesis of 3,4,5-Tris(trideuteromethoxy)toluene (d9-TMT)
The synthesis of the deuterated phenyl precursor starts from gallic acid.
Step 1: Synthesis of 5-Methylpyrogallol 5-Methylpyrogallol (3,4,5-trihydroxytoluene) can be synthesized from gallic acid (3,4,5-trihydroxybenzoic acid) via reduction of the carboxylic acid group. A common method involves the decarboxylation of gallic acid by heating.[4]
Step 2: Deuteromethylation via Williamson Ether Synthesis The three hydroxyl groups of 5-methylpyrogallol are then deuteromethylated using a deuterated methylating agent. The Williamson ether synthesis is a suitable method, employing methyl-d3 iodide (CD₃I) in the presence of a base.[5][6]
Experimental Protocols
The following are detailed, generalized protocols for the key synthetic steps. Researchers should adapt these procedures based on laboratory conditions and scale.
Protocol for the Synthesis of 5-Methylpyrogallol from Gallic Acid
-
Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve gallic acid in a suitable high-boiling solvent.
-
Decarboxylation: Heat the reaction mixture to reflux for several hours until the evolution of CO₂ ceases.
-
Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. The crude 5-methylpyrogallol can be purified by recrystallization or column chromatography.
Protocol for the Synthesis of 3,4,5-Tris(trideuteromethoxy)toluene (d9-TMT)
-
Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 5-methylpyrogallol in a suitable anhydrous solvent (e.g., DMF or THF).
-
Deprotonation: Add a strong base (e.g., sodium hydride) portion-wise at 0 °C. Stir the mixture until the evolution of hydrogen gas ceases.
-
Deuteromethylation: Add methyl-d3 iodide (CD₃I) dropwise to the reaction mixture at 0 °C. Allow the reaction to warm to room temperature and stir overnight.
-
Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude d9-TMT can be purified by column chromatography.
Protocol for the Synthesis of Pyriofenone-d9 via Friedel-Crafts Acylation
-
Reaction Setup: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, suspend anhydrous aluminum chloride (AlCl₃) in a dry, non-polar solvent (e.g., dichloromethane (B109758) or 1,2-dichloroethane).
-
Formation of Acylium Ion: Add 5-chloro-2-methoxy-4-methylnicotinoyl chloride to the suspension at 0 °C. Stir for 30 minutes to allow for the formation of the acylium ion complex.
-
Acylation: Add a solution of 3,4,5-tris(trideuteromethoxy)toluene in the same solvent dropwise to the reaction mixture at 0 °C.
-
Reaction Completion and Work-up: Allow the reaction to proceed at room temperature until completion (monitored by TLC or LC-MS). Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated hydrochloric acid.
-
Purification: Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude Pyriofenone-d9 can be purified by column chromatography or recrystallization.
Isotopic Purity Assessment
The determination of isotopic purity is a critical step in the characterization of Pyriofenone-d9. A combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy is typically employed.[5][6][7]
High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the relative abundance of the different isotopologues (d0 to d9).[7] The isotopic purity is calculated based on the integrated peak areas of the desired d9 isotopologue and any less-deuterated species.
Nuclear Magnetic Resonance (NMR) Spectroscopy:
-
¹H NMR: The absence or significant reduction of signals corresponding to the methoxy protons confirms successful deuteration. The integration of any residual proton signals against a known internal standard can provide a quantitative measure of isotopic enrichment.[3]
-
²H (Deuterium) NMR: This technique can be used to directly observe the deuterium nuclei and confirm their positions in the molecule.
-
¹³C NMR: The carbon signals of the deuterated methoxy groups will appear as multiplets due to C-D coupling, providing further evidence of successful labeling.
A general workflow for the synthesis and analysis is presented below:
Caption: General experimental workflow for Pyriofenone-d9.
Quantitative Data Summary
The following tables summarize expected and typical quantitative data for the synthesis and characterization of deuterated compounds. Actual results may vary depending on the specific reaction conditions and purification methods.
Table 1: Expected Yields for Synthetic Steps
| Step | Reaction | Typical Yield (%) |
| 1 | Synthesis of 5-Methylpyrogallol | 70-85 |
| 2 | Williamson Ether Synthesis (Deuteromethylation) | 80-95 |
| 3 | Friedel-Crafts Acylation | 60-80 |
| Overall | - | 34-65 |
Table 2: Isotopic Purity Analysis Data
| Analytical Technique | Parameter | Typical Specification |
| HRMS | Isotopic Purity (d9) | > 98% |
| Abundance of d8 Isotopologue | < 2% | |
| Abundance of | < 0.5% | |
| ¹H NMR | Residual Methoxy Proton Signal | < 2% (relative to internal standard) |
Conclusion
This technical guide outlines a robust and well-established synthetic route for the preparation of Pyriofenone-d9. The described methodologies for synthesis and purification, coupled with rigorous analytical techniques for assessing isotopic purity, will enable researchers and drug development professionals to produce and characterize this valuable internal standard for use in a variety of quantitative applications. The successful synthesis of Pyriofenone-d9 will facilitate more accurate and reliable studies of the pharmacokinetics, metabolism, and environmental fate of Pyriofenone.
References
- 1. Pyriofenone (Ref: IKF-309) [sitem.herts.ac.uk]
- 2. Fungicidal spectrum and biological properties of a new fungicide, pyriofenone - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
- 4. US3932538A - Process for producing pyrogallol and derivatives thereof - Google Patents [patents.google.com]
- 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
- 6. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
- 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
